Cas no 1805364-24-2 (6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1805364-24-2
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4855689
• Update Time: 2025-05-20

6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-2-3-4(11)1-5(12)13-6(3)7(9)10/h1,7H,2H2,(H2,12,13)
• InChI Key： SMRALZUEWDRGBR-UHFFFAOYSA-N
• SMILES： IC1C=C(N)N=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine

6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine: A Comprehensive Overview

The compound 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine, identified by the CAS number 1805364-24-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthesis. The structure of this molecule is characterized by the presence of an amino group at position 6, a chloromethyl group at position 3, a difluoromethyl group at position 2, and an iodine atom at position 4. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound in research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic processes. The synthesis of 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine typically involves multi-step reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The use of iodine as a substituent is particularly advantageous due to its high reactivity and ability to participate in various cross-coupling reactions, such as the Suzuki-Miyaura coupling. This makes the compound a versatile building block in organic synthesis.

In terms of applications, this compound has garnered significant attention in the field of drug discovery. Its unique structure allows it to serve as a potential lead compound for developing novel therapeutic agents targeting various diseases. For instance, recent studies have explored its role in inhibiting specific enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of multiple functional groups provides ample opportunities for further modification and optimization to enhance bioavailability and efficacy.

Beyond pharmaceutical applications, 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine has also found utility in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have demonstrated that this compound can be incorporated into thin-film transistor (TFT) structures, exhibiting favorable charge transport characteristics.

The toxicological profile of this compound is another area of active research. Initial studies suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, which could be harnessed for developing targeted anticancer therapies. However, further investigations are required to fully understand its toxicity mechanisms and potential side effects.

In conclusion, 6-Amino-3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in both academic and industrial settings. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in the advancement of science and technology.